Cas no 2751620-41-2 (3,3-Dimethylcycloheptane-1-carboxylic acid)

• Product Name: 3,3-Dimethylcycloheptane-1-carboxylic acid
• CAS No: 2751620-41-2
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 6016091
• PubChem ID: 165647401
• Update Time: 2025-10-28

3,3-Dimethylcycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2751620-41-2
• 3,3-dimethylcycloheptane-1-carboxylic acid
• EN300-37273159
• 3,3-Dimethylcycloheptane-1-carboxylic acid

• Inchi： 1S/C10H18O2/c1-10(2)6-4-3-5-8(7-10)9(11)12/h8H,3-7H2,1-2H3,(H,11,12)
• InChI Key： ORHOKPIIXIZAAH-UHFFFAOYSA-N
• SMILES： OC(C1CCCCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 3,3-Dimethylcycloheptane-1-carboxylic acid

3,3-Dimethylcycloheptane-1-carboxylic acid (CAS No. 2751620-41-2): A Comprehensive Overview

3,3-Dimethylcycloheptane-1-carboxylic acid (CAS No. 2751620-41-2) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinct molecular structure, which consists of a cycloheptane ring with two methyl groups attached at the 3-position and a carboxylic acid group at the 1-position. This article provides a detailed overview of 3,3-Dimethylcycloheptane-1-carboxylic acid, including its chemical properties, synthesis methods, and potential applications.

Chemical Properties:

3,3-Dimethylcycloheptane-1-carboxylic acid is a white crystalline solid with a molecular formula of C₉H₁₆O₂. Its molecular weight is approximately 156.22 g/mol. The compound exhibits good thermal stability and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. The presence of the carboxylic acid group imparts acidic properties to the molecule, making it useful in various chemical reactions and processes.

The cycloheptane ring in 3,3-Dimethylcycloheptane-1-carboxylic acid is relatively stable compared to smaller cycloalkanes due to reduced ring strain. The two methyl groups at the 3-position provide additional steric hindrance, which can influence the reactivity and selectivity of the compound in chemical reactions. These properties make 3,3-Dimethylcycloheptane-1-carboxylic acid an attractive starting material for the synthesis of more complex molecules.

Synthesis Methods:

The synthesis of 3,3-Dimethylcycloheptane-1-carboxylic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the cyclization of a linear precursor followed by functional group transformations. For example, the reaction of 1-bromo-4-methylpentane with sodium hydride in the presence of dimethylformamide (DMF) can yield a cyclic intermediate, which can then be oxidized to form the carboxylic acid group.

An alternative approach involves the use of transition metal-catalyzed reactions. Palladium-catalyzed cross-coupling reactions have been successfully employed to construct the cycloheptane ring with high regioselectivity and stereoselectivity. This method allows for the introduction of functional groups at specific positions on the ring, providing a versatile platform for further derivatization.

Potential Applications:

3,3-Dimethylcycloheptane-1-carboxylic acid has shown promise in various applications due to its unique structural features and chemical properties. In pharmaceutical research, this compound has been explored as a building block for the synthesis of bioactive molecules. Recent studies have demonstrated that derivatives of 3,3-Dimethylcycloheptane-1-carboxylic acid exhibit potent anti-inflammatory and anti-cancer activities. For instance, a series of derivatives containing substituted aryl groups have shown significant inhibition of tumor growth in vitro and in vivo models.

In materials science, 3,3-Dimethylcycloheptane-1-carboxylic acid has been used as a monomer for the preparation of novel polymers with enhanced mechanical properties and thermal stability. These polymers have potential applications in areas such as coatings, adhesives, and composite materials. The presence of the carboxylic acid group allows for facile functionalization through various chemical reactions, enabling the fine-tuning of polymer properties for specific applications.

In addition to its direct applications, 3,3-Dimethylcycloheptane-1-carboxylic acid serves as an important intermediate in organic synthesis. Its unique structure makes it a valuable starting material for the preparation of more complex molecules with diverse functionalities. For example, it has been used in the synthesis of chiral ligands for asymmetric catalysis and in the preparation of advanced materials with tailored optical and electronic properties.

Clinical Trials and Research:

Clinical trials involving derivatives of 3,3-Dimethylcycloheptane-1-carboxylic acid are currently underway to evaluate their therapeutic potential. Preliminary results have shown promising outcomes in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease. These studies highlight the importance of further research to fully understand the mechanisms underlying the biological activities of these compounds.

In parallel with clinical trials, ongoing research is focused on optimizing synthetic routes to improve yield and purity while reducing costs. Advanced computational methods are being employed to predict reaction outcomes and guide experimental design. These efforts aim to make 3,3-Dimethylcycloheptane-1-carboxylic acid-based drugs more accessible and affordable for patients.

Safety Considerations:

Safety is a critical aspect when handling any chemical compound. While no specific hazards are associated with 3,3-Dimethylcycloheptane-1-carboxylic acid, standard laboratory practices should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods when necessary, and disposing of waste materials according to local regulations.

Conclusion:

3,3-Dimethylcycloheptane-1-carboxylic acid (CAS No. 2751620-41-2) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure provides opportunities for developing novel bioactive molecules and advanced materials with tailored properties. Ongoing research continues to uncover new possibilities for this compound, making it an exciting area of study for scientists and researchers worldwide.